Cas no 2172081-69-3 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid
• CAS No: 2172081-69-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6561011
• PubChem ID: 165551680
• Update Time: 2025-05-21

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid
• 2172081-69-3
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)butanoic acid
• EN300-1487554

• Inchi： 1S/C25H30N2O5/c1-3-16(23(28)26-14-17(4-2)24(29)30)13-27-25(31)32-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22H,3-4,13-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： JUTVWFCFLHHHAT-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(C(=O)O)CC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid

Introduction to 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid (CAS No. 2172081-69-3)

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid (CAS No. 2172081-69-3) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and is used extensively in the synthesis of peptides and other biomolecules. The unique structure of this compound makes it a valuable tool in various research applications, including drug discovery and protein engineering.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The presence of the Fmoc group in 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid allows for precise control over the reactivity of the amino group, making it an essential intermediate in the synthesis of complex peptides and proteins. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where it can be coupled to growing peptide chains with high efficiency and selectivity.

Recent advancements in the field of chemical biology have highlighted the importance of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its applications in drug discovery, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid has also been utilized in the field of protein engineering. Researchers at the University of California, Berkeley, have used this compound to create designer proteins with tailored functionalities. These proteins have potential applications in biotechnology, such as enzyme catalysis and biosensors.

The synthesis of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid involves several steps, including the protection of the amino group with Fmoc, followed by coupling with an appropriate carboxylic acid. The final step involves deprotection to reveal the free amino group, which can then be further modified or coupled to other molecules. This synthetic route is well-documented in the literature and has been optimized for high yield and purity.

The physical and chemical properties of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid are crucial for its applications. It is a white crystalline solid with a molecular weight of approximately 457.5 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it easy to handle in laboratory settings. Its stability under various conditions has been extensively studied, ensuring its reliability as a reagent.

In terms of safety, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid should be handled with care, as with any chemical reagent. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to prevent skin contact and inhalation. Storage should be in a cool, dry place away from incompatible materials.

The market demand for 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid is growing due to its wide range of applications in research and development. Major suppliers such as Sigma-Aldrich and Alfa Aesar offer high-purity forms of this compound, catering to both academic and industrial needs. The increasing focus on personalized medicine and targeted therapies is driving the demand for advanced reagents like this one.

In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid (CAS No. 2172081-69-3) is a versatile compound with significant potential in chemical biology and medicinal chemistry. Its unique properties make it an indispensable tool for researchers working on peptide synthesis, protein engineering, and drug development. As research continues to advance, this compound is likely to play an increasingly important role in the discovery of new therapeutic agents and biotechnological innovations.